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Compound of Interest

4-Amino-5-benzoylisoxazole-3-
Compound Name: ]
carboxamide

cat. No.: B1268356

An In-depth Technical Guide on 4-Amino-5-
benzoylisoxazole-3-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, proposed
synthesis, and potential significance of 4-Amino-5-benzoylisoxazole-3-carboxamide. Due to
the limited availability of direct experimental data for this specific compound, this document
outlines a plausible synthetic route based on established isoxazole synthesis methodologies.

Chemical Structure and Properties

4-Amino-5-benzoylisoxazole-3-carboxamide is a substituted isoxazole, a five-membered
heterocyclic compound containing one nitrogen and one oxygen atom in adjacent positions.
The isoxazole ring is a common scaffold in medicinal chemistry, known for a wide range of
biological activities. The structure of the target compound features an amino group at the 4-
position, a benzoyl group at the 5-position, and a carboxamide group at the 3-position.
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Property Data

IUPAC Name 4-amino-5-benzoyl-1,2-oxazole-3-carboxamide
Molecular Formula C11H9N303

Molecular Weight 231.21 g/mol

SMILES NC1=C(C(=0)C2=CC=CC=C2)ON=C1C(=O)N
InChl Key (deduced, not available in databases)

Proposed Synthetic Pathway

A plausible and efficient method for the synthesis of 4-Amino-5-benzoylisoxazole-3-
carboxamide involves the cyclization of an O-(f3-oxoalkyl)-substituted a-hydroxyimino nitrile.[1]
This approach allows for the direct construction of the highly substituted isoxazole ring.

The proposed two-step synthesis is outlined below:
Step 1: Synthesis of the Oxime Precursor

The synthesis begins with the preparation of ethyl 2-cyano-2-(hydroxyimino)acetate. This can
be achieved by the nitrosation of ethyl cyanoacetate using sodium nitrite in the presence of an
acid like acetic acid or phosphoric acid.[2][3][4] The resulting oxime is a key intermediate for
the subsequent steps.

Step 2: O-Alkylation and Cyclization

The ethyl 2-cyano-2-(hydroxyimino)acetate is then O-alkylated with a suitable phenacyl halide,
such as 2-bromoacetophenone, in the presence of a base. This reaction introduces the
benzoylmethyl group onto the oxime nitrogen. The resulting intermediate undergoes a base-
promoted intramolecular cyclization to yield the 4-aminoisoxazole ring. Subsequent
ammonolysis of the ester group at the 3-position would lead to the final product, 4-Amino-5-
benzoylisoxazole-3-carboxamide. A one-pot reaction for the O-alkylation and cyclization has
been reported for similar structures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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